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Compound of Interest

Compound Name: FURA PE-3 POTASSIUM SALT

CAS No.: 172890-83-4

Cat. No.: B573406

Get Quote

Part 1: Strategic Overview & Scientific Rationale
The "Potassium Salt" Distinction
CRITICAL ADVISORY: This guide specifically addresses the Pentapotassium Salt form of Fura-

PE3. Unlike the AM ester form, this salt is cell-impermeant.[1][2] It cannot cross intact cell

membranes via passive incubation.[1]

Why use the Salt form? While the AM ester is convenient for population loading, the Potassium

Salt is the gold standard for quantitative biophysics and single-cell electrophysiology for three

reasons:

Precise Concentration Control: By loading via a patch pipette or microinjection, you control

exactly how much dye enters the cell, avoiding buffering artifacts caused by dye overload.

No Esterase Dependence: It does not require intracellular hydrolysis, eliminating artifacts

from incomplete de-esterification or compartmentalization in organelles.[1]
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Leakage Resistance: Fura-PE3 (Fura-2-LeakRes) is zwitterionic.[1] Unlike Fura-2, it resists

transport by organic anion transporters, allowing for stable recordings over hours—essential

for long-term drug dosing studies.[1]

Mechanism of Action
Fura-PE3 is a ratiometric indicator.[1][3][4][5] Upon binding Calcium (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), its excitation peak shifts from 380 nm to 340 nm, while emission remains centered at 510 nm.
By calculating the ratio of fluorescence intensity at these two excitation wavelengths
(ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), we can determine absolute calcium concentrations independent of dye concentration, cell
thickness, or photobleaching.

Part 2: Technical Specifications & Preparation[1][6]
Chemical Properties

Property Value Notes

Molecule Fura-PE3 Pentapotassium Salt Cell-impermeant; Zwitterionic

(

)

~145 - 250 nM
Temperature and pH

dependent (calibrate locally)

Excitation
340 nm (

bound) / 380 nm (Free)
Dual-excitation ratiometric

Emission 505 - 510 nm Green fluorescence

Solubility Water / Intracellular Buffer
Do not use DMSO for the salt

form; dissolve directly in buffer

Reagent Preparation
Stock Solution (1 - 5 mM):
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Dissolve the solid Fura-PE3 Potassium Salt directly in nuclease-free water or 150 mM KCl.

[1]

Aliquot into light-shielded tubes (5-10 µL) to prevent freeze-thaw degradation.

Store at -20°C.

Working Solution (Intracellular Pipette Solution):

Dilute the stock into your standard internal patch-clamp solution (e.g., K-Gluconate or Cs-

Methanesulfonate based).[1]

Target Concentration: 50 µM – 200 µM.

Note: Lower concentrations (50 µM) reduce calcium buffering capacity (better for fast

kinetics).[1] Higher concentrations (100-200 µM) provide better signal-to-noise ratios.[1]

Part 3: Experimental Protocols
Protocol A: Patch-Clamp Fluorometry (Live Cell
Loading)
Target Audience: Electrophysiologists and Biophysicists.[1]

Objective: Load Fura-PE3 salt into a single cell via a patch pipette to correlate electrical activity

with calcium dynamics.

Step-by-Step Workflow:

Pipette Filling: Backfill the patch pipette with the Working Solution (Internal solution + Fura-

PE3 Salt).

Tip: Keep the very tip of the pipette free of dye (fill tip with dye-free buffer) to facilitate the

formation of the Giga-ohm seal without dye interference, though this is optional for Fura-

PE3.[1]

Seal Formation: Approach the cell and establish a Giga-ohm seal (Cell-Attached mode).
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Break-In: Apply suction or a voltage zap to rupture the membrane patch, establishing Whole-

Cell Configuration.[1]

Diffusion: Allow 2–5 minutes for the dye to diffuse from the pipette into the cytosol.

Verification: Monitor fluorescence at 380 nm excitation. The cell body should brighten

progressively.

Imaging:

Excitation: Rapidly alternate between 340 nm and 380 nm (e.g., using a monochromator

or LED switcher).

Emission: Collect light at 510 nm (using a standard Fura-2 filter set).

Acquisition Rate: >10 Hz for action potential-induced transients; 0.5 Hz for slow drug

responses.[1]

Protocol B: In Vitro Calibration (The "Self-Validating"
Step)
Requirement: To convert raw Ratio (R) values into Nanomolar concentration (ngcontent-ng-

c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

), you must determine the system-specific constants

,

, and

.

Procedure:

Zero

Buffer (

):
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Prepare internal solution with 10 mM EGTA and 0 mM ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703="" class="inline ng-star-inserted">

.

Add Fura-PE3 Salt (same concentration as experiment).[1]

Measure Fluorescence at 340 nm and 380 nm. Calculate Ratio (

).

Saturating

Buffer (

):

Prepare internal solution with 10 mM

(no EGTA).

Add Fura-PE3 Salt.[1][4][6]

Measure Fluorescence at 340 nm and 380 nm. Calculate Ratio (

).

Determine

(

):

Calculate the ratio of the fluorescence intensity at 380 nm excitation in the Zero

buffer (

) vs. the Saturating

buffer (

).
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ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

.

Part 4: Data Analysis & Visualization
The Grynkiewicz Equation
Convert your raw ratios (

) to Calcium concentration (

) using the constants derived in Protocol B:

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="ng-star-inserted display">

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

: Dissociation constant (approx. 145 nM, but verify with a calibration kit if high precision is
required).

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

: Measured Ratio (

) at any time point.

ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

: Instrument scaling factor (

).

Pathway Visualization
The following diagram illustrates the experimental workflow for Patch-Clamp Fluorometry using

Fura-PE3 Salt.
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Caption: Workflow for loading Fura-PE3 Salt via patch pipette and subsequent ratiometric

analysis.

Part 5: Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Weak Signal
Dye concentration too low or

incomplete diffusion.[1]

Increase pipette concentration

to 100 µM. Ensure series

resistance (ngcontent-ng-

c1989010908="" _nghost-ng-

c3017681703="" class="inline

ng-star-inserted">

) is low (<20 MΩ) to allow

diffusion.

High Background
Dye spilled on dish or

autofluorescence.[1]

Keep positive pressure on

pipette before entering bath.[1]

Use background subtraction

(ROI on cell-free area).[1]

No Ratio Change
Cell is dead or saturated with

Calcium.[1]

Check cell health (resting

potential).[1] Ensure internal

solution has proper Ca-

buffering (usually low EGTA,

e.g., 0.1 mM) to allow

physiological signals.[1]

Dye Extrusion
Anion transporters active (rare

with PE3).[1]

While Fura-PE3 is resistant, if

extrusion occurs, lower the

temperature to 22°C or add

Probenecid (though usually

unnecessary for PE3).[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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